N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide

• IUPAC Name: N-[[2-(diethylamino)pyridin-3-yl]methyl]-5-methoxyfuran-2-carboxamide
• InChI: InChI=1S/C16H21N3O3/c1-4-19(5-2)15-12(7-6-10-17-15)11-18-16(20)13-8-9-14(21-3)22-13/h6-10H,4-5,11H2,1-3H3,(H,18,20)
• InChI Key: VATXZQIVAYAZMZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=CC=N1)CNC(=O)C2=CC=C(O2)OC
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide, also known as DMF-DAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMF-DAP is a furan derivative that has been synthesized using a unique method, and its mechanism of action has been found to be highly specific and effective in various biological systems.

Mechanism of Action

N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide exerts its pharmacological effects by selectively inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. It has been found to interact with specific receptors and signaling pathways, leading to the modulation of various cellular functions.
Biochemical and Physiological Effects:
N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide has been shown to exert its effects on various biochemical and physiological processes, including the regulation of gene expression, cell proliferation, and apoptosis. It has also been found to modulate the activity of various inflammatory cytokines and chemokines, leading to the suppression of inflammatory responses.

Advantages and Limitations for Lab Experiments

N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide has several advantages for use in laboratory experiments. It is highly specific and exhibits potent pharmacological effects, making it an ideal candidate for the development of novel drugs. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide. These include the identification of novel targets and pathways for its pharmacological effects, the optimization of its synthesis and purification methods, and the evaluation of its safety and efficacy in various animal models. Additionally, the development of novel drug delivery systems for N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide may enhance its therapeutic potential and improve its clinical applications.

Scientific Research Applications

N-{[2-(diethylamino)-3-pyridinyl]methyl}-5-methoxy-2-furamide has been extensively studied for its potential therapeutic applications in various biological systems. It has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of novel drugs.